Cas no 1806800-58-7 (Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1806800-58-7
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4856902
• Update Time: 2025-07-02

Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)4-2-5(13)6(3-10)14-7(4)8(11)12/h2,8H,3,13H2,1H3
• InChI Key： PIGAJZNSDVWJOQ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(=O)OC)C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate

Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806800-58-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1806800-58-7, represents a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino group, a bromomethyl moiety, and a difluoromethyl substituent, makes it a valuable building block for the development of novel therapeutic agents.

The bromomethyl group in particular serves as a critical handle for further functionalization, enabling the construction of complex scaffolds through nucleophilic substitution reactions. This feature is particularly advantageous in medicinal chemistry, where the ability to introduce diverse pharmacophores is essential for optimizing drug efficacy and selectivity. Furthermore, the difluoromethyl group is well-documented for its ability to enhance metabolic stability and binding affinity, making it a preferred choice in the design of next-generation pharmaceuticals.

In recent years, the demand for high-quality intermediates like Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate has surged, driven by advancements in drug discovery technologies and an increasing emphasis on precision medicine. The compound's role in synthesizing kinase inhibitors, antiviral agents, and anti-inflammatory drugs has been particularly noteworthy. For instance, studies have demonstrated its efficacy in generating lead compounds targeting protein-protein interactions, which are pivotal in modulating cellular signaling pathways associated with diseases such as cancer and neurodegeneration.

The synthesis of Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate involves multi-step organic transformations that require meticulous optimization to ensure high yield and purity. Current methodologies often employ palladium-catalyzed cross-coupling reactions to introduce the bromomethyl group, followed by nucleophilic aromatic substitution to incorporate the amino functionality. The introduction of the difluoromethyl group is typically achieved through metal-halogen exchange followed by quenching with a difluorocarbene equivalent. These synthetic strategies highlight the compound's importance as a node in complex synthetic pathways.

Recent research has also explored the use of Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate in fragment-based drug design (FBDD). FBDD is an innovative approach that leverages small molecule fragments to identify lead compounds with high affinity for biological targets. The compound's structural features make it an ideal candidate for generating fragments that can be further elaborated into potent drug candidates. For example, studies have shown that derivatives of this intermediate exhibit promising activity against Bruton's tyrosine kinase (BTK), a key enzyme implicated in B-cell development and implicated in autoimmune disorders.

The impact of Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies increasingly rely on such intermediates to streamline their drug development pipelines, reducing both time-to-market and costs associated with custom synthesis. The compound's stability under various reaction conditions further enhances its appeal as an industrial intermediate, ensuring consistent quality across large-scale production runs.

The future prospects for Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate are bright, with ongoing research exploring novel synthetic routes and expanding its utility in drug discovery. Advances in flow chemistry and continuous manufacturing are expected to further optimize its production process, making it even more accessible for industrial applications. Additionally, collaborations between academia and industry are likely to yield innovative applications that could redefine its role in pharmaceutical synthesis.

In conclusion, Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806800-58-7) stands as a cornerstone intermediate in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it indispensable for synthesizing a wide array of bioactive molecules. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery efforts worldwide.